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Compound of Interest

Compound Name: 2,2,4,5-Tetramethyloctane

CAS No.: 62183-80-6

Cat. No.: B14562929

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance

(NMR) and mass spectrometry (MS) data for various isomers of tetramethyloctane. The

structural elucidation of these branched alkanes is crucial in fields ranging from petrochemical

analysis to drug development, where subtle isomeric differences can significantly impact

physical and chemical properties. This document presents a comparative analysis of their

spectroscopic data, detailed experimental protocols for acquiring such data, and logical

workflows for isomer differentiation.

Spectroscopic Data of Tetramethyloctane Isomers
The following sections summarize the key ¹H NMR, ¹³C NMR, and mass spectrometry

fragmentation data for selected tetramethyloctane isomers. Due to the limited availability of

experimental spectra for all isomers, predicted NMR data from validated computational models

are included to provide a comprehensive comparison.
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Table 1: ¹H NMR Spectroscopic Data for
Tetramethyloctane Isomers (Predicted)

Isomer
Chemical Shift (δ) ppm, Multiplicity,
Integration

2,2,4,4-Tetramethyloctane
0.90 (s, 9H), 0.95 (t, 3H), 1.25 (s, 6H), 1.30-1.45

(m, 4H), 1.60 (s, 2H)

2,3,6,7-Tetramethyloctane
0.85-0.95 (m, 18H), 1.10-1.25 (m, 4H), 1.45-

1.60 (m, 4H)

2,2,3,3-Tetramethyloctane
0.88 (t, 3H), 0.92 (s, 9H), 1.15 (s, 6H), 1.20-1.35

(m, 6H)

2,2,5,5-Tetramethyloctane
0.87 (s, 9H), 0.91 (t, 3H), 1.20 (s, 6H), 1.30-1.40

(m, 6H)

3,3,4,4-Tetramethyloctane
0.85-0.95 (m, 12H), 1.05 (s, 6H), 1.20-1.40 (m,

8H)

Note: Predicted data provides an estimation of the spectral features and may vary slightly from

experimental values.

Table 2: ¹³C NMR Spectroscopic Data for
Tetramethyloctane Isomers (Predicted & Experimental)
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Isomer Carbon Type
Experimental
Chemical Shift (δ)
ppm

Predicted Chemical
Shift (δ) ppm

2,2,4,4-

Tetramethyloctane
CH₃ - 29.5, 31.8, 14.2

CH₂ - 52.9, 40.1, 23.5

C (quaternary) - 32.7, 38.1

2,3,6,7-

Tetramethyloctane
CH₃

11.5, 14.9, 19.9,

20.2[1]
11.8, 15.2, 20.1, 20.5

CH₂ 30.1, 41.5[1] 30.5, 41.9

CH 32.9, 36.9[1] 33.2, 37.1

2,2,3,3-

Tetramethyloctane
CH₃ - 20.1, 25.5, 14.5

CH₂ - 35.5, 27.3, 23.1

C (quaternary) - 38.9, 42.1

2,2,5,5-

Tetramethyloctane
CH₃ - 29.1, 31.5, 14.3

CH₂ - 45.2, 38.7, 23.8, 20.5

C (quaternary) - 31.9, 36.4

3,3,4,4-

Tetramethyloctane
CH₃ - 18.9, 24.8, 14.6, 8.1

CH₂ - 33.1, 26.9, 23.4

C (quaternary) - 41.5, 44.3

Note: Experimental data is often reported for specific solvents and conditions, which can

influence chemical shifts.
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Table 3: Key Mass Spectral Fragments (m/z) for
Tetramethyloctane Isomers

Isomer Molecular Ion (M⁺) Base Peak
Other Key
Fragments

2,2,4,4-

Tetramethyloctane

170 (low intensity or

absent)
57 41, 71, 85, 99, 113

2,3,6,7-

Tetramethyloctane
170 (low intensity) 43 57, 71, 85, 99, 127

2,2,3,3-

Tetramethyloctane

170 (low intensity or

absent)
57 71, 85, 99, 113

2,2,5,5-

Tetramethyloctane

170 (low intensity or

absent)
57 41, 71, 85, 99

3,3,4,4-

Tetramethyloctane

170 (low intensity or

absent)
71 43, 57, 85, 99, 113

Experimental Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy
A standard operating procedure for acquiring high-quality NMR spectra of tetramethyloctane

isomers is as follows:

Sample Preparation:

Dissolve 10-20 mg of the tetramethyloctane isomer in approximately 0.6-0.7 mL of a

deuterated solvent (e.g., CDCl₃).

Ensure the sample is fully dissolved. Gentle vortexing can aid in dissolution.

Filter the solution through a pipette with a small cotton or glass wool plug to remove any

particulate matter directly into a clean, dry 5 mm NMR tube.

Cap the NMR tube securely.
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Instrument Setup:

Insert the NMR tube into the spectrometer's spinner turbine.

Place the sample into the magnet.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and

symmetrical solvent peak.

¹H NMR Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum.

Typical parameters include a 30° pulse angle, a spectral width of 10-15 ppm, and a

relaxation delay of 1-2 seconds.

Process the Free Induction Decay (FID) with an appropriate window function (e.g.,

exponential multiplication with a line broadening of 0.3 Hz), followed by Fourier

transformation, phase correction, and baseline correction.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum.

A larger sample amount (50-100 mg) may be necessary for a good signal-to-noise ratio in

a reasonable time.

Typical parameters include a 45° pulse angle, a spectral width of 200-250 ppm, and a

relaxation delay of 2-5 seconds.

Process the FID similarly to the ¹H spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)
A general procedure for the GC-MS analysis of tetramethyloctane isomers is outlined below:

Sample Preparation:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14562929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a dilute solution of the tetramethyloctane isomer (e.g., 100 ppm) in a volatile

organic solvent such as hexane or dichloromethane.

GC-MS System Configuration:

Gas Chromatograph:

Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness,

with a 5% phenyl methylpolysiloxane stationary phase) is suitable for separating

branched alkanes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at a

temperature of 250°C.

Oven Program: Initial temperature of 50°C held for 2 minutes, then ramped at 10°C/min

to 250°C and held for 5 minutes.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 350.

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Data Acquisition and Analysis:

Inject 1 µL of the prepared sample.

Acquire the total ion chromatogram (TIC) and the mass spectrum for each eluting peak.

Identify the compound by comparing its mass spectrum with a reference library (e.g.,

NIST) and by its retention time.
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Visualization of Analytical Workflows
The following diagrams illustrate the logical workflows for sample analysis and isomer

differentiation using spectroscopic data.

NMR Analysis Workflow

Sample Preparation
(Dissolution in Deuterated Solvent)

NMR Spectrometer Setup
(Locking and Shimming)

1D ¹H NMR Acquisition 1D ¹³C NMR Acquisition

Data Processing
(FT, Phasing, Baseline Correction)

Spectral Analysis
(Chemical Shifts, Multiplicities, Integration)

Structure Elucidation

Click to download full resolution via product page

Caption: Workflow for NMR spectroscopic analysis.
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GC-MS Analysis Workflow

Sample Preparation
(Dilution in Volatile Solvent)

GC Separation
(Based on Boiling Point/Polarity)

Ionization (EI)

Mass Analysis
(Separation by m/z)

Detection

Data Analysis
(TIC, Mass Spectrum, Library Search)

Compound Identification
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Isomer Differentiation Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14562929/docs#spectroscopic-fingerprints-of-
tetramethyloctane-isomers-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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